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Application Notes: Synthesis of Tetraiodoethylene
Introduction Tetraiodoethylene (C₂I₄), also known as diiodoform, is a yellow crystalline solid

that is insoluble in water but soluble in various organic solvents like benzene and chloroform.[1]

Historically, it was proposed as an antiseptic, serving as an alternative to iodoform due to its

odorless nature.[1] Today, its applications extend to being a component in some pesticide and

fungicide formulations.[1] This document provides a detailed protocol for the synthesis of

tetraiodoethylene starting from calcium carbide, a readily available industrial chemical.

Synthesis Overview The synthesis of tetraiodoethylene from calcium carbide is a multi-step

process. The overall strategy involves the in-situ generation of acetylene gas, which is then

converted to a diiodoacetylene intermediate. This intermediate is subsequently iodinated to

yield the final product, tetraiodoethylene.

The key stages of the synthesis are:

Generation of Acetylene: Calcium carbide (CaC₂) reacts with water to produce a stream of

acetylene gas (C₂H₂).[2][3][4]

Synthesis of Diiodoacetylene (C₂I₂): The acetylene gas is bubbled through an aqueous

solution containing an iodine source, leading to the formation of diiodoacetylene.[2][3]

Synthesis of Tetraiodoethylene (C₂I₄): The diiodoacetylene intermediate is then reacted

with additional iodine to produce tetraiodoethylene.[1][5][6]
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Critical Safety Considerations This synthesis involves hazardous materials and reactions.

Researchers must adhere to strict safety protocols.

Diiodoacetylene Hazard: The intermediate, diiodoacetylene, is a highly volatile, toxic, and

explosive compound sensitive to shock, heat, and friction.[2][3][7][8] It should be handled

with extreme caution, in small quantities, and behind a blast shield.

Acetylene Hazard: Acetylene gas is flammable and can form explosive mixtures with air.[9]

The generation should be performed in a well-ventilated fume hood, away from ignition

sources.

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a face

shield, a lab coat, and chemical-resistant gloves, must be worn at all times.

Experimental Protocols
Part A: Synthesis of Diiodoacetylene (C₂I₂) from Calcium
Carbide
This protocol is adapted from the procedure described by Dehn.[3]

Reagents and Equipment:

Calcium Carbide (CaC₂)

Potassium Iodide (KI)

Sodium Hypochlorite (NaOCl) solution (12.5%)

Distilled Water

Gas generation flask with a dropping funnel

Reaction vessel (e.g., a large measuring cylinder or beaker)

Gas dispersion tube (sparger)

Buchner funnel and filter paper

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.sciencemadness.org/talk/viewthread.php?tid=4915
http://www.sciencemadness.org/member_publications/diiodoacetylene.pdf
https://en.wikipedia.org/wiki/Diiodoacetylene
https://www.guidechem.com/encyclopedia/diiodoacetylene-dic429188.html
https://manu56.magtech.com.cn/progchem/EN/10.7536/PC190137
http://www.sciencemadness.org/member_publications/diiodoacetylene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice bath

Procedure:

Acetylene Generation Setup: Assemble a gas generation apparatus where water can be

added dropwise from a dropping funnel to calcium carbide in a flask. The outlet should be

connected via tubing to a gas dispersion tube.

Reaction Mixture Preparation: In the reaction vessel, dissolve 3g of potassium iodide in

40mL of distilled water.[3] Place the vessel in an ice bath to keep the reaction cool.

Acetylene Generation: Begin generating a steady stream of acetylene by slowly dripping

water onto the calcium carbide. Bubble the generated gas through the potassium iodide

solution.[3]

Formation of Diiodoacetylene: While the acetylene is bubbling, slowly add the 12.5% sodium

hypochlorite solution dropwise to the KI solution.[3] The solution will first turn a reddish-

amber color and then pale yellow.[3] The slow addition of hypochlorite generates unstable

hypoiodite in situ, which reacts with the acetylene.[2][3]

Precipitation: Continue the slow addition of the hypochlorite solution until the formation of a

flocculent white precipitate of diiodoacetylene is complete, and the addition of more

hypochlorite no longer results in a yellow color.[3]

Isolation: Isolate the white precipitate by vacuum filtration using a Buchner funnel.[3]

Washing and Drying: Wash the precipitate with cold distilled water.[3] Dry the product in a

dark, cool place (e.g., in a cardboard box) as diiodoacetylene is sensitive to light and volatile.

[2][3] Do not leave it uncovered to prevent loss through sublimation.[3]

Part B: Synthesis of Tetraiodoethylene (C₂I₄) from
Diiodoacetylene
Reagents and Equipment:

Diiodoacetylene (from Part A)
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Iodine (I₂)

Toluene

Round-bottom flask

Reflux condenser

Heating mantle

Crystallization dish

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, place the dried

diiodoacetylene synthesized in Part A.

Addition of Reagents: Add a stoichiometric excess of iodine and a suitable amount of toluene

to serve as the solvent.

Reaction: Heat the mixture to reflux. The thermal addition of iodine to diiodoacetylene

proceeds rapidly in boiling toluene.[5]

Workup and Purification: After the reaction is complete (can be monitored by TLC), allow the

solution to cool. The product, tetraiodoethylene, will crystallize out of the solution upon

cooling.

Recrystallization: For higher purity, the crude product can be recrystallized from hot toluene.

[5]

Isolation and Drying: Collect the yellow crystals by filtration and dry them. The product

should be protected from light, as it tends to turn brown upon exposure.[6]

Data Presentation
The table below summarizes key quantitative data for the compounds involved in the synthesis.
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Compound Formula
Molar Mass (
g/mol )

Melting Point
(°C)

Appearance

Calcium Carbide CaC₂ 64.099 2160
Grayish-black

solid

Acetylene C₂H₂ 26.04 -80.8 (sublimes) Colorless gas

Diiodoacetylene C₂I₂ 277.83 81-82[2]
White, volatile

solid[7]

Tetraiodoethylen

e
C₂I₄ 531.64[1][6] 187-192[1]

Yellow crystalline

solid[1]

Visualization
The following diagrams illustrate the logical workflow of the synthesis process.
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Part A: Synthesis of Diiodoacetylene

Part B: Synthesis of Tetraiodoethylene

Calcium Carbide (CaC₂)

Acetylene Gas (C₂H₂)

 + H₂O

Water (H₂O)

Diiodoacetylene (C₂I₂)
(White Precipitate)

 Bubble through

KI + NaOCl Solution

Tetraiodoethylene (C₂I₄)
(Yellow Crystals)

 + Iodine in Toluene

Iodine (I₂) Toluene

 Reflux

Click to download full resolution via product page

Caption: Workflow for Tetraiodoethylene Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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